Cas no 405921-35-9 (5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine)

• Product Name: 5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine
• CAS No: 405921-35-9
• MF: C₁₀H₈Cl₂N₂S
• MW: 259.154918670654
• CID: 2114567
• PubChem ID: 717342
• Update Time: 2025-04-21

5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dichlorobenzyl)thiazol-2-amine
• 5-(2,5-dichlorobenzyl)-1,3-thiazol-2-amine
• 5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine
• 5-(2,5-Dichloro-benzyl)-thiazol-2-ylamine
• DTXSID10352047
• G57946
• 841-669-6
• WAY-636305
• CS-0218948
• DA-38817
• F3095-1748
• 405921-35-9
• 2-amino-5-(2,5-dichlorobenzyl)-1,3-thiazole
• 5-((2,5-dichlorophenyl)methyl)-1,3-thiazol-2-amine
• Oprea1_459666
• EN300-02542
• Z57035155
• MFCD01910160
• AKOS000122187
• STK948605

• MDL： MFCD01910160
• Inchi： 1S/C10H8Cl2N2S/c11-7-1-2-9(12)6(3-7)4-8-5-14-10(13)15-8/h1-3,5H,4H2,(H2,13,14)
• InChI Key： WXXIGOUTTGOBQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC1=CN=C(N)S1)Cl

Computed Properties

• Exact Mass: 257.9785248Da
• Monoisotopic Mass: 257.9785248Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 403.5±35.0 °C at 760 mmHg
• Flash Point: 197.8±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)